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Compound of Interest

Compound Name: 2-DIMETHYLAMINOPHENOL

Cat. No.: B184030

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-(Dimethylamino)phenol, systematically known as 2-(Dimethylamino)phenol, is an organic
compound featuring a phenol ring substituted with a dimethylamino group at the ortho position.
This arrangement of a hydroxyl group and a tertiary amine on an aromatic scaffold imparts a
unique combination of physical and chemical properties, making it a subject of interest in
various chemical and pharmaceutical research areas. This technical guide provides an in-depth
overview of the core physical and chemical characteristics of o-(Dimethylamino)phenol,
detailed experimental protocols, and a logical workflow for its synthesis.

Physical and Chemical Data

The physical and chemical properties of o-(Dimethylamino)phenol are summarized in the tables
below for easy reference and comparison.

Table 1: General and Physical Properties of o-
(Dimethylamino)phenol
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Property Value Source(s)
Molecular Formula CsH11NO [1]
Molecular Weight 137.18 g/mol [1]

White to light yellow solid or
Appearance ) [2]
crystalline substance

Melting Point Not available
Boiling Point Not available
Density Not available

N Soluble in polar solvents like
Solubility [2]
water and alcohols

Data available in IUPAC
pKa - [1]
Digitized pKa Dataset

Table 2: Spectroscopic Data of o-(Dimethylamino)phenol
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Spectroscopic Technique

Key Features

Source(s)

1H NMR

Signals corresponding to
aromatic protons, the
dimethylamino group protons,

and the hydroxyl proton.

[3]

13C NMR

Resonances for the aromatic
carbons, the methyl carbons of
the dimethylamino group, and
the carbon bearing the

hydroxyl group.

[3]

Infrared (IR) Spectroscopy

Characteristic absorption
bands for O-H stretching
(hydroxyl group), C-N
stretching (amino group), and
aromatic C-H and C=C

stretching.

[4]

Mass Spectrometry

Molecular ion peak
corresponding to the molecular
weight; fragmentation pattern

provides structural information.

[4]

Chemical Reactivity and Stability

o-(Dimethylamino)phenol exhibits reactivity characteristic of both phenols and tertiary amines.

The phenolic hydroxyl group is weakly acidic and can undergo reactions such as etherification

and esterification. The aromatic ring is activated by both the hydroxyl and the dimethylamino

groups, making it susceptible to electrophilic substitution reactions. The dimethylamino group

imparts basic properties to the molecule.[2]

The stability of o-(Dimethylamino)phenol can be influenced by factors such as light, air

(oxygen), and heat, which can lead to oxidation and degradation. Storage in a cool, dark place

under an inert atmosphere is recommended to maintain its integrity.

Experimental Protocols
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A common method for the synthesis of o-(Dimethylamino)phenol and its derivatives is the
Mannich reaction. This reaction involves the aminoalkylation of a phenol using formaldehyde
and a secondary amine, in this case, dimethylamine.[5]

Synthesis of o-(Dimethylamino)phenol via Mannich
Reaction

Materials:

Phenol

o Dimethylamine (aqueous solution)

o Formaldehyde (or paraformaldehyde)

e Solvent (e.g., ethanol)

¢ Hydrochloric acid (for pH adjustment and product isolation if necessary)
e Sodium hydroxide (for neutralization)

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

e Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve phenol in ethanol.

» Addition of Reagents: To the stirred solution, add an aqueous solution of dimethylamine.
Subsequently, slowly add formaldehyde solution dropwise. The reaction is typically carried
out at room temperature or with gentle heating.[6]

¢ Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).
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o Work-up: Once the reaction is complete, the reaction mixture is cooled to room temperature.
The pH can be adjusted to isolate the product. For purification, the solvent is removed under
reduced pressure.

 Purification: The crude product can be purified by various methods, including:

o Acid-Base Extraction: The product can be extracted into an acidic aqueous solution,
washed with an organic solvent to remove non-basic impurities, and then the aqueous
layer is basified to precipitate the product, which is then extracted with an organic solvent.

o Column Chromatography: The crude product can be purified using silica gel column
chromatography with an appropriate eluent system.

o Distillation: If the product is a liquid, it can be purified by vacuum distillation.[7]

o Recrystallization: If the product is a solid, it can be purified by recrystallization from a
suitable solvent.

Safety Precautions: Phenol is corrosive and toxic. Formaldehyde is a suspected carcinogen.
Dimethylamine is flammable and corrosive. All manipulations should be performed in a well-
ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses,
lab coat) should be worn.

Mandatory Visualization

Synthesis Workflow of o-(Dimethylamino)phenol via
Mannich Reaction

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://eureka.patsnap.com/patent-CN102381993A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phenol

Dimethylamine

Formaldehyde

Purification
(Extraction, Chromatography,
Distillation, or Recrystallization)

Work-up
(Solvent Removal, [—#{ Crude o-(Dimethylamino)phenol
pH Adjustment)

Mannich Reaction
(Ethanol, RT or Heat)

Pure o-(Dimethylamino)phenol

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of o-(Dimethylamino)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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